molecular formula C12H18O4 B8312486 4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol

4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol

Cat. No. B8312486
M. Wt: 226.27 g/mol
InChI Key: LOFUWVSJBJFQPY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol is a useful research compound. Its molecular formula is C12H18O4 and its molecular weight is 226.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(1-Hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol

Molecular Formula

C12H18O4

Molecular Weight

226.27 g/mol

IUPAC Name

4-(1-hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol

InChI

InChI=1S/C12H18O4/c1-7-6-10(13)8(2)5-9(7)11(14)12(15-3)16-4/h5-6,11-14H,1-4H3

InChI Key

LOFUWVSJBJFQPY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C=C1O)C)C(C(OC)OC)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of an aqueous solution of 5.2% sodium hydroxide (630 g), 2,5-xylenol (100 g), an aqueous solution of 60% glyoxal dimethyacetal (213 g) and water (200 g) was heated at 55° C. for 5 hours with stirring. The reaction mixture was cooled in an ice bath, and to the mixture were added acetonitrile (90 g) and 7.4% hydrochloric acid (380 g) successively. The precipitating crystals were filtered to give 4-(1-hydroxy-2,2-dimethoxyethyl)-2,5-dimethylphenol (150 g).
Quantity
630 g
Type
reactant
Reaction Step One
Quantity
100 g
Type
reactant
Reaction Step One
Quantity
213 g
Type
reactant
Reaction Step Two
Name
Quantity
200 g
Type
solvent
Reaction Step Two
Quantity
380 g
Type
reactant
Reaction Step Three
Quantity
90 g
Type
solvent
Reaction Step Three

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